Cas no 57712-69-3 (5-bromo-3-methyl-1-propylpyrimidine-2,4-dione)
57712-69-3 structure
Product Name:5-bromo-3-methyl-1-propylpyrimidine-2,4-dione
CAS No:57712-69-3
MF:C8H11BrN2O2
MW:247.089141130447
CID:1606378
PubChem ID:251392
Update Time:2025-04-21
5-bromo-3-methyl-1-propylpyrimidine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 5-bromo-3-methyl-1-propylpyrimidine-2,4-dione
- NSC71729
- AC1L5JQY
- AC1Q23R0
- 5-bromo-3-methyl-1-propyl-1H-pyrimidine-2,4-dione
- 5-bromo-3-methyl-1-propylpyrimidine-2,4(1h,3h)-dione
- CTK5A7321
- 5-Bromo-1-propyl-3-methyl-uracil
- AG-K-82243
- AR-1G7432
- NSC71729; AC1L5JQY; AC1Q23R0; 5-bromo-3-methyl-1-propyl-1H-pyrimidine-2,4-dione; 5-bromo-3-methyl-1-propylpyrimidine-2,4(1h,3h)-dione; CTK5A7321; 5-Bromo-1-propyl-3-methyl-uracil; AG-K-82243; AR-1G7432;
- 5-bromo-3-methyl-1-propyl-2,4(1H,3H)-pyrimidinedione
- NSC-71729
- DTXSID30290912
- 57712-69-3
-
- Inchi: 1S/C8H11BrN2O2/c1-3-4-11-5-6(9)7(12)10(2)8(11)13/h5H,3-4H2,1-2H3
- InChI Key: AEVADYQQVXGGEZ-UHFFFAOYSA-N
- SMILES: BrC1C(N(C)C(N(C=1)CCC)=O)=O
Computed Properties
- Exact Mass: 246.00043
- Monoisotopic Mass: 246.00039g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 40.6Ų
Experimental Properties
- PSA: 40.62
5-bromo-3-methyl-1-propylpyrimidine-2,4-dione Related Literature
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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